BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3,5-
Dichlorobenzene-1,2-diamine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,5-Dichlorobenzene-1,2-diamine

Cat. No.: B103894

Essential Safety and Handling Guide for 3,5-
Dichlorobenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3,5-
Dichlorobenzene-1,2-diamine (CAS No. 5233-04-5). It is crucial to supplement this
information with a thorough review of the complete Safety Data Sheet (SDS) provided by the
supplier of your specific material.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Dichlorobenzene-1,2-diamine is classified as a hazardous substance.[1][2] Adherence to
strict safety protocols is mandatory to prevent exposure.

GHS Hazard Classification:
o Skin Irritation, Category 2 (H315): Causes skin irritation.[1]

o Eye Irritation, Category 2 (H319): Causes serious eye irritation.[1]
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e Specific Target Organ Toxicity — Single Exposure, Category 3 (H335): May cause
respiratory irritation.[1]

Signal Word: Warning[1][2]
Based on these hazards, the following personal protective equipment is essential:

o Eye and Face Protection: Chemical safety goggles that form a seal around the eyes are
required. In situations with a higher risk of splashing, a face shield should be worn in addition
to goggles.

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough times for
3,5-Dichlorobenzene-1,2-diamine are not readily available in public sources, nitrile
rubber gloves are a common recommendation for many chlorinated aromatic compounds.
It is imperative to consult the manufacturer's glove selection guide and the substance-
specific SDS for appropriate material and thickness. Always inspect gloves for any signs of
degradation before use and practice proper glove removal technique to avoid skin contact.

o Protective Clothing: A lab coat or chemical-resistant apron must be worn. For tasks with a
higher potential for exposure, chemical-resistant coveralls may be necessary. Ensure that
street clothes are fully covered and that shoes are closed-toe and made of a non-porous
material.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[1] If engineering controls are not sufficient to maintain exposure
below acceptable limits, or during spill cleanup, a NIOSH-approved respirator appropriate for
organic vapors and particulates should be used. Respirator use requires a formal respiratory
protection program, including fit testing.

Quantitative Exposure and Safety Data

Quantitative data such as occupational exposure limits and specific glove breakthrough times
are critical for a comprehensive risk assessment. The following table summarizes the available
information. It is imperative to obtain the supplier-specific Safety Data Sheet (SDS) to populate
any missing data.
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Parameter Value Source
CAS Number 5233-04-5 [11[3]
Molecular Formula CeHesCI2N2 [3114]
Molecular Weight 177.03 g/mol [11[3]
Form Solid [1]
Melting Point 60-65 °C [1]
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Safe Handling and Storage

» Engineering Controls: All work with 3,5-Dichlorobenzene-1,2-diamine should be performed
in a properly functioning chemical fume hood to minimize inhalation exposure.[1] Emergency
eyewash stations and safety showers must be readily accessible.

e Procedural Guidelines:
o Avoid the generation of dust.

o Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]
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o Do not eat, drink, or smoke in areas where the chemical is handled.

o Ensure containers are tightly closed when not in use.

» Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
containers tightly sealed. The storage class for this combustible solid is 11.[1]

Disposal Plan

Dispose of 3,5-Dichlorobenzene-1,2-diamine and any contaminated materials as hazardous
waste. All waste must be handled in accordance with local, state, and federal regulations.

e Waste Containers: Collect waste in designated, properly labeled, and sealed containers.

e Incompatible Wastes: Do not mix with other waste streams unless compatibility has been
confirmed.

o Disposal Route: Contact your institution's environmental health and safety (EHS) office for
guidance on proper disposal procedures. As a chlorinated aromatic amine, specific disposal
methods, such as high-temperature incineration, may be required.

Emergency Spill Response Workflow

In the event of a spill, follow this workflow. This diagram outlines the key steps for a safe and
effective response to a minor spill of solid 3,5-Dichlorobenzene-1,2-diamine. For large spills,
or any spill you are not equipped or trained to handle, evacuate the area and contact your EHS
department immediately.
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Don appropriate PPE:
- Chemical resistant gloves (double-glove)
- Safety goggles and face shield
- Lab coat/coveralls
- NIOSH-approved respirator

A

Contain the spill by gently covering with
an absorbent material (e.g., vermiculite, sand)

A/

Carefully sweep or scoop the material
into a labeled hazardous waste container

A

Decontaminate the spill area with a suitable
solvent followed by soap and water

A/

Dispose of all cleanup materials
as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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